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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopropyl maleate (DIPM) is an organic compound, specifically the di-ester of maleic acid

and isopropanol. Its chemical structure, characterized by a cis-alkene functionality flanked by

two isopropyl ester groups, imparts a unique set of physicochemical properties that make it a

valuable intermediate in various chemical syntheses. This technical guide provides a

comprehensive overview of the core physicochemical properties of diisopropyl maleate,

detailed experimental protocols for their determination, and an exploration of its reactivity in

significant chemical transformations.

Physicochemical Properties
The fundamental physicochemical properties of diisopropyl maleate are summarized in the

table below. These properties are crucial for its handling, application in synthesis, and for

purification processes.
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Property Value

Molecular Formula C₁₀H₁₆O₄

Molecular Weight 200.23 g/mol

Physical State Liquid

Melting Point -30.15 °C

Boiling Point 225.5 °C at 760 mmHg

Density 1.027 g/cm³

Water Solubility 9.9 g/L at 20 °C

Appearance Odorless

Experimental Protocols
Detailed methodologies for the synthesis of diisopropyl maleate and the determination of its

key physicochemical properties are provided below.

Synthesis of Diisopropyl Maleate via Fischer
Esterification
This protocol describes the synthesis of diisopropyl maleate from maleic anhydride and

isopropanol.

Materials:

Maleic anhydride

Isopropanol

Sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate
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Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine maleic anhydride and

isopropanol in a 1:5 molar ratio.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux at approximately 80-100°C for 4-6 hours.

After cooling to room temperature, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water and 5% sodium bicarbonate solution to

neutralize the acidic catalyst.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and purify the crude diisopropyl maleate by vacuum distillation.

Determination of Boiling Point
The boiling point is determined using the distillation method.

Apparatus:

Distillation flask

Condenser

Thermometer

Receiving flask
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Heating mantle

Procedure:

Place a sample of purified diisopropyl maleate in the distillation flask.

Assemble the distillation apparatus.

Heat the flask gently.

Record the temperature at which a steady stream of distillate is collected in the receiving

flask. This temperature is the boiling point.

Determination of Density
The density is determined using a pycnometer.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Water bath

Procedure:

Weigh a clean, dry pycnometer.

Fill the pycnometer with diisopropyl maleate and weigh it again.

Empty and clean the pycnometer, then fill it with distilled water and weigh it.

The density is calculated using the formula: Density = (mass of diisopropyl maleate) /

(mass of water) * density of water at the experimental temperature.

Determination of Water Solubility
The shake-flask method is used to determine water solubility.
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Apparatus:

Erlenmeyer flask with a stopper

Shaking incubator

Centrifuge

Analytical instrument for quantification (e.g., GC-MS)

Procedure:

Add an excess amount of diisopropyl maleate to a known volume of distilled water in an

Erlenmeyer flask.

Seal the flask and place it in a shaking incubator at a constant temperature (e.g., 20°C) for

24-48 hours to reach equilibrium.

Centrifuge the solution to separate the undissolved ester.

Carefully extract an aliquot of the aqueous phase and determine the concentration of

diisopropyl maleate using a suitable analytical method.

Reactivity Profile: The Diels-Alder Reaction
Diisopropyl maleate, with its electron-deficient double bond, serves as an excellent dienophile

in the Diels-Alder reaction. This [4+2] cycloaddition reaction is a powerful tool in organic

synthesis for the formation of six-membered rings. A typical Diels-Alder reaction involving

diisopropyl maleate as the dienophile is depicted below.
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Reactants

ProductButadiene

Cyclohexene derivative

+

Diisopropyl Maleate

Click to download full resolution via product page

Caption: Diels-Alder reaction of Butadiene with Diisopropyl Maleate.

Synthesis and Purification Workflow
The overall process for synthesizing and purifying diisopropyl maleate can be visualized as a

sequential workflow, ensuring a high-purity final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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